Cas no 133950-69-3 (5-bromo-3-indoxyl caprylate)

5-bromo-3-indoxyl caprylate is a versatile organic compound characterized by its bromo-indole functionality. This compound offers a high degree of structural diversity, making it suitable for various synthetic applications. Its unique chemical properties, including the bromo-substituted indole ring, contribute to its reactivity and ease of modification, facilitating its use in the synthesis of complex organic molecules. The caprylate ester group provides hydrophobicity, enhancing its compatibility with diverse reaction media.
5-bromo-3-indoxyl caprylate structure
5-bromo-3-indoxyl caprylate structure
Product Name:5-bromo-3-indoxyl caprylate
CAS No:133950-69-3
MF:C16H20BrNO2
MW:338.239503860474
CID:899861
PubChem ID:14821426
Update Time:2025-06-25

5-bromo-3-indoxyl caprylate Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-indoxyl caprylate
    • (5-bromo-1H-indol-3-yl) octanoate
    • B-8850
    • caprylate de bromo-5 indoxyle
    • HY-W320032
    • DA-59530
    • 5-Bromo-3-indolyl caprylate
    • 133950-69-3
    • FD10397
    • 5-Bromo-3-indoxyl-octanoate
    • DTXSID20564412
    • MFCD02683904
    • SCHEMBL1121980
    • CS-0360708
    • 5-bromo-1H-indol-3-yl octanoate
    • MDL: MFCD02683904
    • Inchi: 1S/C16H20BrNO2/c1-2-3-4-5-6-7-16(19)20-15-11-18-14-9-8-12(17)10-13(14)15/h8-11,18H,2-7H2,1H3
    • InChI Key: GQMJWOASOGSCSK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=CN2)OC(CCCCCCC)=O

Computed Properties

  • Exact Mass: 337.06800
  • Monoisotopic Mass: 337.06774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09000
  • LogP: 5.19630

5-bromo-3-indoxyl caprylate Pricemore >>

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